Cas no 1704944-47-7 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1704944-47-7
• MF: C₁₄H₂₃N₃O₅
• MW: 313.34952378273
• CID: 6222969
• PubChem ID: 104860890
• Update Time: 2025-10-28

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• EN300-1164732
• 1704944-47-7

• Inchi： 1S/C14H23N3O5/c1-8-11(12(21-6)17(5)16-8)9(7-10(18)19)15-13(20)22-14(2,3)4/h9H,7H2,1-6H3,(H,15,20)(H,18,19)/t9-/m1/s1
• InChI Key： MLWDJDABWOFJOD-SECBINFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=C(N(C)N=C1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.16377084g/mol
• Monoisotopic Mass: 313.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic Acid

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid, identified by the CAS number 1704944-47-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its stereochemistry and functional groups.

The molecular structure of this compound is characterized by a chiral center at the third carbon atom of the propanoic acid backbone. The presence of a tert-butoxy carbonyl amino group and a 5-methoxy-substituted pyrazole ring introduces significant steric and electronic effects, which are crucial for its biological interactions. These features make it a valuable candidate for exploring enantioselective synthesis and asymmetric catalysis.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-component reactions and stereocontrolled processes. Researchers have employed methodologies such as the Evans' aldol reaction and organocatalytic asymmetric induction to synthesize this compound with high enantiomeric excess. These developments underscore the importance of this molecule as a versatile building block in organic synthesis.

In terms of biological activity, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid has shown potential as a modulator of key cellular pathways. Preclinical studies suggest that it may act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), making it a promising lead compound for therapeutic interventions in conditions such as inflammation, pain, and neurodegenerative diseases.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to target proteins with high affinity, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic distribution and reactivity patterns of this molecule, facilitating rational drug design.

From an industrial perspective, the synthesis of this compound involves scalable processes that ensure cost-effectiveness and environmental sustainability. Green chemistry principles have been incorporated into its production methods, minimizing waste generation and reducing reliance on hazardous reagents. These practices align with current trends toward sustainable chemical manufacturing.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its intricate structure, coupled with advanced synthetic techniques and biological insights, positions it as a key player in future research and development endeavors.